N-(3-chlorophenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H20ClN3O4S/c24-14-5-3-6-15(11-14)25-19(28)13-32-23-26-20-17-8-1-2-9-18(17)31-21(20)22(29)27(23)12-16-7-4-10-30-16/h1-3,5-6,8-9,11,16H,4,7,10,12-13H2,(H,25,28)
• InChI Key: SQRAHYPJSDXBCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC=C5)Cl
• Molecular Formula: C23H20ClN3O4S
• Molecular Weight: 469.9 g/mol
• CAS No.: 899754-85-9

Description

N-(3-chlorophenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a structurally complex small molecule featuring a benzofuro[3,2-d]pyrimidine core substituted with a tetrahydrofuran-derived alkyl chain and a 3-chlorophenylacetamide moiety.

Biological Activity

N-(3-chlorophenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide, a compound with the molecular formula $C_{23}H_{20}ClN_{3}O_{4}S$ and a molecular weight of approximately 469.9 g/mol, has garnered attention for its potential biological activities. This article explores the compound's synthesis, biological evaluation, and mechanisms of action based on various research findings.

Synthesis

The synthesis of N-(3-chlorophenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide involves multiple steps, typically starting from readily available precursors. The process may include:

• Formation of the Benzofuro-Pyrimidine Core : The initial step often involves creating the benzofuro[3,2-d]pyrimidine structure through cyclization reactions.
• Introduction of the Tetrahydrofuran Group : This can be achieved via alkylation or acylation reactions.
• Thioacetylation : The introduction of the thioacetamide moiety is crucial for enhancing biological activity.

The final product is usually purified through recrystallization or chromatography techniques to ensure high purity for biological testing.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to N-(3-chlorophenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide. For instance:

• Cytotoxicity Assays : Research indicates that derivatives with similar structures exhibit significant cytotoxic effects against various cancer cell lines such as MCF7 (breast cancer), H460 (lung cancer), and HCT116 (colon cancer). These compounds often exert their effects through oxidative stress-mediated pathways leading to DNA damage and apoptosis .

Antibacterial Activity

In addition to anticancer properties, this compound has shown promise as an antibacterial agent. Studies have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria:

• Mechanism of Action : The antibacterial activity is hypothesized to arise from the disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Pharmacological Profiles

The pharmacological profiles of similar compounds suggest a range of activities including:

Activity Type	Effectiveness	Target Pathways/Mechanisms
Anticancer	High	DNA damage, apoptosis induction
Antibacterial	Moderate to High	Cell wall synthesis disruption

Study 1: Anticancer Efficacy

In a study published in the Thai Journal of Pharmaceutical Sciences, derivatives were evaluated for their anticancer activities against MDA-MB-231 (breast cancer) and showed promising results with IC50 values indicating strong cytotoxicity .

Study 2: Antibacterial Properties

Another investigation focused on the antibacterial efficacy against Staphylococcus aureus and Escherichia coli. The compound exhibited significant inhibitory effects, suggesting its potential as a lead compound for developing new antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related analogs:

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties	Reference
N-(3-chlorophenyl)-2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide	Benzofuro[3,2-d]pyrimidine	- 3-(Tetrahydrofuran-2-yl)methyl - 3-Chlorophenylacetamide	~450–470 (estimated)	Enhanced solubility (tetrahydrofuran group); potential for improved target binding (chlorophenyl)
2-((3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide	Thieno[3,2-d]pyrimidine	- 3-Benzyl - 3-Methoxyphenylacetamide	437.53	High pKa (~12.77); moderate lipophilicity (methoxy group)
2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide	Thieno[3,2-d]pyrimidine	- 4-Chlorophenyl - 2-Trifluoromethylphenylacetamide	511.93	Increased electron-withdrawing effects (CF3 group); higher molecular weight
N-(3-(trifluoromethyl)phenyl)-2-((3-isopentyl-4-oxobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide	Benzofuro[3,2-d]pyrimidine	- 3-Isopentyl - 3-Trifluoromethylphenylacetamide	~480–500 (estimated)	Enhanced lipophilicity (isopentyl chain); potential metabolic stability
Ethyl 2-((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)acetate	Quinazolinone	- 3-Phenyl - Ethyl ester	326.38	Ester group improves cell permeability; lower molecular weight

Structural and Functional Analysis

Core Heterocycle Variations: Benzofuropyrimidine vs. Thienopyrimidine derivatives (e.g., and ) may exhibit reduced steric hindrance due to the smaller sulfur atom in the heterocycle . Quinazolinone Derivatives: Compounds like ethyl 2-((4-oxo-3-phenylquinazolin-2-yl)thio)acetate () lack the fused furan ring, reducing planarity and possibly diminishing binding affinity compared to benzofuropyrimidines .

Substituent Effects :

• Tetrahydrofuran-2-ylmethyl Group : The tetrahydrofuran-derived substituent in the target compound likely improves aqueous solubility compared to purely aromatic or alkyl chains (e.g., isopentyl in ), which could enhance bioavailability .
• Chlorophenyl vs. Trifluoromethylphenyl : The 3-chlorophenyl group in the target compound provides moderate electron-withdrawing effects, balancing lipophilicity and binding specificity. In contrast, trifluoromethylphenyl groups () introduce stronger electron-withdrawing effects and higher metabolic stability but may increase toxicity risks .
• Thioether Linkage : The -S- bridge in all analogs is critical for maintaining conformational flexibility and enabling disulfide bond interactions in enzymatic targets .